Cas no 87762-70-7 (Phosphonic acid, [(2,5-dimethylphenyl)sulfinylmethyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2,5-dimethylphenyl)sulfinylmethyl]-, diethyl ester
• CAS No: 87762-70-7
• MF: C₁₃H₂₁O₄PS
• MW: 304.342203855515
• CID: 652594
• PubChem ID: 71412172
• Update Time: 2025-04-19

Phosphonic acid, [(2,5-dimethylphenyl)sulfinylmethyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2,5-dimethylphenyl)sulfinylmethyl]-, diethyl ester
• 2-(diethoxyphosphorylmethylsulfinyl)-1,4-dimethylbenzene
• DTXSID30831743
• 87762-70-7
• Diethyl [(2,5-dimethylbenzene-1-sulfinyl)methyl]phosphonate

• Inchi： 1S/C13H21O4PS/c1-5-16-18(14,17-6-2)10-19(15)13-9-11(3)7-8-12(13)4/h7-9H,5-6,10H2,1-4H3
• InChI Key： WKAZNNWDVYGXTI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(CP(=O)(OCC)OCC)=O

Computed Properties

• Exact Mass: 304.08981732g/mol
• Monoisotopic Mass: 304.08981732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų